Cas no 881891-82-3 (2-chloro-3-fluoro-4-methyl-pyridine)

• Product Name: 2-chloro-3-fluoro-4-methyl-pyridine
• CAS No: 881891-82-3
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD04112510
• CID: 69242
• PubChem ID: 24820489
• Update Time: 2025-11-02

2-chloro-3-fluoro-4-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-methylpyridine
• 2-Chloro-3-fluoro-4-picoline
• 2-Chlor-3-fluor-4-methylpyridin
• 2-chloro-3-fluoro-4-methyl-pyridine
• 2-Chloro-3-Fluoro-4-Methyl pyridine
• PubChem6134
• JQMSTSHOZJFYKE-UHFFFAOYSA-N
• FCH848768
• WT82616
• Pyridine,2-chloro-3-fluoro-4-methyl-
• LF10410
• TRA0101022
• AS04805
• PC445036
• AX8035247
• AB1005114
• Z0979
• ST24040289
• 2-Chloro-3-fluoro-4-methylpyridine (ACI)
• SCHEMBL4928895
• DB-006041
• CS-W004167
• J-508645
• DTXSID60647536
• EN300-3191009
• A11622
• SY111363
• SB52330
• MFCD04112510
• AS-19896
• 881891-82-3
• AKOS006292387

• MDL： MFCD04112510
• Inchi： 1S/C6H5ClFN/c1-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key： JQMSTSHOZJFYKE-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=NC=1Cl

Computed Properties

• Exact Mass: 145.00900
• Monoisotopic Mass: 145.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 1.264
• Boiling Point: 186.4 ºC at 760 mmHg
• Flash Point: 186.4 ºC at 760 mmHg
• Refractive Index: 1.503
• PSA: 12.89000
• LogP: 2.18250

Additional information on 2-chloro-3-fluoro-4-methyl-pyridine

Comprehensive Guide to 2-Chloro-3-Fluoro-4-Methyl-Pyridine (CAS No. 881891-82-3): Properties, Applications, and Market Insights

2-Chloro-3-fluoro-4-methyl-pyridine (CAS 881891-82-3) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of chlorine, fluorine, and methyl substituents on its pyridine ring, making it a valuable building block for complex molecular synthesis. With the growing demand for fluorinated compounds in drug development, this chemical has emerged as a key intermediate in modern organic chemistry.

The molecular structure of 2-chloro-3-fluoro-4-methylpyridine exhibits remarkable stability while maintaining reactivity at specific positions, allowing for selective functionalization. Researchers particularly value its electron-withdrawing properties and the ability to influence molecular conformation through its halogen substituents. These characteristics make it indispensable in designing bioactive molecules with improved pharmacokinetic profiles.

In pharmaceutical applications, 881891-82-3 serves as a precursor for various small molecule drugs, especially those targeting neurological disorders and infectious diseases. The compound's fluorine atom enhances membrane permeability and metabolic stability, addressing common challenges in drug design. Recent studies highlight its potential in developing next-generation antimicrobial agents as resistance to existing treatments grows.

The agrochemical industry utilizes 2-chloro-3-fluoro-4-methyl-pyridine in synthesizing advanced crop protection agents. Its structural features contribute to the development of pesticides with higher specificity and lower environmental impact. With increasing global focus on sustainable agriculture, this compound plays a role in creating formulations that meet stringent regulatory requirements while maintaining efficacy.

Manufacturers of fine chemicals have developed optimized synthetic routes for CAS 881891-82-3, improving yield and purity. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. Quality control measures ensure batch-to-batch consistency, crucial for research and industrial applications where reproducibility is paramount.

Market analysis indicates growing demand for halogenated pyridine derivatives, driven by expanding pharmaceutical R&D and agricultural innovation. The unique substitution pattern of 2-chloro-3-fluoro-4-methylpyridine positions it favorably in specialty chemical markets. Suppliers emphasize proper storage conditions—typically cool, dry environments protected from light—to maintain the compound's stability over extended periods.

Environmental and safety considerations for handling 881891-82-3 follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Researchers appreciate its relatively low volatility compared to similar compounds, simplifying containment and reducing exposure risks.

Recent innovations in green chemistry have explored more sustainable production methods for 2-chloro-3-fluoro-4-methyl-pyridine, including catalytic processes that minimize waste. These advancements align with the chemical industry's shift toward environmentally friendly synthesis, responding to both regulatory pressures and corporate sustainability goals.

Analytical characterization of CAS 881891-82-3 typically employs techniques like HPLC, GC-MS, and NMR spectroscopy. These methods verify purity and identify potential impurities that might affect downstream applications. The compound's well-defined spectral signatures facilitate quality assessment and support its use in regulated industries requiring stringent material specifications.

Future prospects for 2-chloro-3-fluoro-4-methylpyridine appear promising as research continues to uncover new applications in material science and electronic chemicals. Its molecular architecture offers possibilities for creating advanced functional materials with tailored electronic properties. The compound's versatility ensures its ongoing relevance across multiple scientific disciplines and industrial sectors.